Methyl 2-bromo-6-formylbenzoate

• IUPAC Name: methyl 2-bromo-6-formylbenzoate
• InChI: InChI=1S/C9H7BrO3/c1-13-9(12)8-6(5-11)3-2-4-7(8)10/h2-5H,1H3
• InChI Key: DZGUEAGZHYBMJT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC=C1Br)C=O
• Molecular Formula: C9H7BrO3
• Molecular Weight: 243.05 g/mol

Description

Methyl 2-bromo-6-formylbenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. It is an organic compound with the chemical formula C9H6BrO3 and is also known as 2-bromo-6-formylbenzoic acid methyl ester. This compound is widely used as a building block in the synthesis of various organic molecules and is also utilized in the development of novel drugs and pharmaceuticals.

Mechanism of Action

The mechanism of action of methyl 2-bromo-6-formylbenzoate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This compound has been shown to have a potent inhibitory effect on the production of reactive oxygen species (ROS) and has been found to be effective in reducing oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to have antioxidant properties and can reduce oxidative stress in the body. This compound has also been found to have anti-inflammatory properties and can reduce inflammation in the body. Additionally, it has been shown to have neuroprotective effects and can protect the brain from damage caused by various factors.

Advantages and Limitations for Lab Experiments

Methyl 2-bromo-6-formylbenzoate has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. It is also readily available and relatively inexpensive. However, this compound has certain limitations. It is toxic and should be handled with care. It is also sensitive to light and air and should be stored properly.

Future Directions

There are several future directions for research on methyl 2-bromo-6-formylbenzoate. This compound has shown promising results in the treatment of various diseases and has potential applications in the development of new drugs and pharmaceuticals. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in various fields of research. Additionally, research is needed to determine the optimal dosage and administration of this compound for therapeutic use.

Scientific Research Applications

Methyl 2-bromo-6-formylbenzoate has been extensively used in scientific research due to its unique properties. It is a versatile compound that can be used as a building block in the synthesis of various organic molecules. This compound has been utilized in the development of new drugs and pharmaceuticals. It has also shown promising results in the treatment of various diseases such as cancer, Alzheimer's, and Parkinson's.

Synthesis routes and methods

Procedure details

A suspension of 2-bromo-6-bromomethyl-benzoic acid methyl ester (21.8 mmol), N-methylmorpholine N-oxide (43.6 mmol) and 35 g powdered 4 Å molecular sieves in 350 mL acetonitrile was stirred for 1.5 h at room temperature. The reaction was filtered through a bed of silica, and the filtrate was purified on silica.